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Compound of Interest

Compound Name: Zinc 8-hydroxyquinolinate

Cat. No.: B077161 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for Zinc 8-hydroxyquinolinate, including detailed operational

and disposal plans to foster a secure and compliant laboratory environment.

Personal Protective Equipment (PPE) and Exposure
Limits
When handling Zinc 8-hydroxyquinolinate, adherence to appropriate personal protective

equipment protocols is critical to minimize exposure and ensure personal safety. Although a

specific occupational exposure limit (OEL) for Zinc 8-hydroxyquinolinate has not been

established, it is recommended to follow the guidelines for "nuisance dust" and zinc

compounds as a conservative measure.

Occupational Exposure Limits
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Substance Agency Exposure Limit Notes

Particulates Not

Otherwise Specified

(Nuisance Dust)

OSHA PEL-TWA: 15 mg/m³ Total dust

PEL-TWA: 5 mg/m³ Respirable fraction

Zinc Oxide OSHA PEL-TWA: 5 mg/m³
Fume and respirable

fraction

PEL-TWA: 15 mg/m³ Total dust

NIOSH REL-TWA: 5 mg/m³ Dust and fume

STEL: 10 mg/m³ Fume

Ceiling: 15 mg/m³ Dust

Recommended Personal Protective Equipment

PPE Category Specification Rationale

Eye Protection Chemical worker's goggles.[1]

Protects against dust particles

and potential splashes.

Contact lenses should not be

worn.[1]

Hand Protection
Rubber, neoprene, or nitrile

gloves.[1]

Provides a barrier against skin

contact. Neoprene shows

excellent resistance to zinc

chloride.

Respiratory Protection
NIOSH-approved dust and

mist respirator.[1]

Required if airborne

concentrations are expected to

exceed the occupational

exposure limits for nuisance

dust or zinc compounds.

Skin and Body Protection Laboratory coat
To prevent contamination of

personal clothing.
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Experimental Protocols: Glove Selection
Given the absence of specific breakthrough time data for Zinc 8-hydroxyquinolinate, a

conservative approach to glove selection is necessary. The following protocol is recommended:

Glove Material Selection: Choose nitrile or neoprene gloves based on their general

resistance to organic and inorganic zinc compounds.

Visual Inspection: Before each use, visually inspect gloves for any signs of degradation, such

as discoloration, swelling, or cracking.

Donning and Doffing: Follow proper procedures for donning and doffing gloves to avoid

contaminating hands.

Work Practice: When working with the compound, especially for extended periods or with

larger quantities, consider double-gloving.

Immediate Replacement: If a glove is punctured or comes into direct contact with the

chemical, it should be removed and replaced immediately.

Disposal: Dispose of used gloves in the appropriate chemical waste stream.

Operational Plan for Safe Handling
A systematic approach to handling Zinc 8-hydroxyquinolinate will minimize the risk of

exposure and ensure a safe working environment.

Step-by-Step Handling Procedure:

Preparation:

Ensure an eyewash station and emergency shower are readily accessible.[1]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling powders to minimize dust generation.

Assemble all necessary equipment and reagents before starting work.
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Don the appropriate PPE as specified in the table above.

Handling the Compound:

Carefully weigh and transfer the solid compound, avoiding the creation of dust.

If making solutions, add the solid to the solvent slowly to prevent splashing.

Keep containers of Zinc 8-hydroxyquinolinate sealed when not in use.[1]

In Case of a Spill:

Sweep up the spilled solid material and transfer it to a suitable, labeled container for

disposal.[1]

Avoid generating dust during cleanup.

Clean the spill area with soap and water.

First Aid Measures:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes. Seek medical

attention.[1]

Skin: Flush the affected area with water, then wash with soap and water.[1]

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, administer

oxygen and seek medical attention.[1]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[1]

Disposal Plan
Proper disposal of Zinc 8-hydroxyquinolinate and associated waste is crucial to prevent

environmental contamination and comply with regulations.

Disposal Procedure:

Waste Identification:
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Unused or excess Zinc 8-hydroxyquinolinate should be considered chemical waste.

Contaminated materials, such as gloves, weighing paper, and disposable labware, should

also be treated as chemical waste.

Waste Segregation and Collection:

Collect solid waste in a designated, labeled, and sealed container. The container should

be clearly marked as "Hazardous Waste" and list the contents.

Do not mix with other waste streams unless compatible.

Regulatory Compliance:

Zinc compounds are listed by the EPA as hazardous substances.[2]

Disposal must be carried out in accordance with all federal, state, and local regulations for

chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste pickup and disposal procedures. Generally, organozinc

compounds may be classified under specific hazardous waste codes.

Container Management:

Ensure the waste container is in good condition and properly sealed to prevent leaks.

Store the waste container in a designated satellite accumulation area until it is collected by

EHS or a licensed waste disposal contractor.

Workflow and Logical Relationships
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of Zinc 8-hydroxyquinolinate.

Caption: Workflow for handling and disposal of Zinc 8-hydroxyquinolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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